Cas no 1864642-73-8 (1-(3-Methylpyridin-4-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(3-Methylpyridin-4-yl)cyclobutane-1-carbonitrile
• CAS No: 1864642-73-8
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 6114248
• PubChem ID: 126980155
• Update Time: 2025-06-14

1-(3-Methylpyridin-4-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylpyridin-4-yl)cyclobutane-1-carbonitrile
• 1864642-73-8
• EN300-1852000
• 1-(3-Methylpyridin-4-yl)cyclobutane-1-carbonitrile

• Inchi： 1S/C11H12N2/c1-9-7-13-6-3-10(9)11(8-12)4-2-5-11/h3,6-7H,2,4-5H2,1H3
• InChI Key： BEVIDYAEGSRMBB-UHFFFAOYSA-N
• SMILES： N1C=CC(=C(C=1)C)C1(C#N)CCC1

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 36.7Ų

Additional information on 1-(3-Methylpyridin-4-yl)cyclobutane-1-carbonitrile

Comprehensive Overview of 1-(3-Methylpyridin-4-yl)cyclobutane-1-carbonitrile (CAS No. 1864642-73-8)

1-(3-Methylpyridin-4-yl)cyclobutane-1-carbonitrile (CAS No. 1864642-73-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyclobutane ring fused with a 3-methylpyridine moiety and a carbonitrile group, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics. The compound's nitrile functionality also opens doors for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening.

In recent years, the demand for 1-(3-Methylpyridin-4-yl)cyclobutane-1-carbonitrile has surged due to its relevance in addressing modern healthcare challenges. With the growing focus on precision medicine and targeted therapy, this compound's structural features align well with the design of molecules that can modulate specific biological pathways. Its pyridine ring, for instance, is a common pharmacophore found in many FDA-approved drugs, enhancing its appeal for medicinal chemists. Additionally, the cyclobutane scaffold contributes to improved metabolic stability and bioavailability, two critical factors in drug development.

The synthesis of CAS No. 1864642-73-8 typically involves multi-step organic reactions, including cycloaddition and cross-coupling methodologies. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity, reflecting the compound's importance in industrial and academic settings. Environmental considerations are also driving innovation, with greener synthetic routes being explored to minimize waste and energy consumption—a trend aligned with the principles of sustainable chemistry.

From an analytical perspective, 1-(3-Methylpyridin-4-yl)cyclobutane-1-carbonitrile is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure rigorous quality control, which is essential given the compound's role in producing high-value derivatives. The rise of AI-driven drug discovery has further amplified interest in such building blocks, as machine learning models increasingly rely on structurally diverse compounds to predict bioactivity and optimize lead molecules.

Beyond pharmaceuticals, CAS No. 1864642-73-8 finds utility in material science, particularly in the design of organic electronic materials. Its conjugated system and electron-withdrawing carbonitrile group make it a candidate for developing novel semiconductors or photovoltaic materials. This interdisciplinary applicability underscores the compound's versatility and aligns with global trends toward renewable energy solutions.

In summary, 1-(3-Methylpyridin-4-yl)cyclobutane-1-carbonitrile represents a convergence of cutting-edge research priorities: drug discovery, sustainable synthesis, and advanced materials. Its continued study promises to yield innovations across multiple scientific domains, making it a compound of enduring relevance in both industrial and academic circles.